Cas no 125878-90-2 (3-(5-bromopentyl)thiophene)

3-(5-bromopentyl)thiophene structure
3-(5-bromopentyl)thiophene structure
Product Name:3-(5-bromopentyl)thiophene
CAS No:125878-90-2
MF:C9H13BrS
MW:233.168520689011
MDL:MFCD20343148
CID:2761042
PubChem ID:14591112
Update Time:2025-04-21

3-(5-bromopentyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • 3-(5-bromopentyl)thiophene
    • DTXSID90561953
    • Thiophene, 3-(5-bromopentyl)-
    • DTXCID50512729
    • SCHEMBL23094089
    • EN300-1939300
    • AKOS013831242
    • Thiophene,3-(5-bromopentyl)
    • 125878-90-2
    • MDL: MFCD20343148
    • Inchi: 1S/C9H13BrS/c10-6-3-1-2-4-9-5-7-11-8-9/h5,7-8H,1-4,6H2
    • InChI Key: SKXOPADQXQZOSP-UHFFFAOYSA-N
    • SMILES: BrCCCCCC1=CSC=C1

Computed Properties

  • Exact Mass: 231.99213Da
  • Monoisotopic Mass: 231.99213Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 95.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 28.2Ų

3-(5-bromopentyl)thiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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